Cas no 6645-77-8 ((4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid)

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a methyl group at the 3-position, further functionalized with an acetic acid moiety at the 1-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The acetic acid group provides additional reactivity for conjugation or further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it valuable for research and industrial processes requiring precise structural control.
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid structure
6645-77-8 structure
Product Name:(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
CAS No:6645-77-8
MF:C6H7IN2O2
MW:266.036453485489
MDL:MFCD03419598
CID:5054355
PubChem ID:66509224
Update Time:2026-02-28

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
    • (4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
    • BBL041009
    • STL415508
    • 2-(4-iodo-3-methylpyrazol-1-yl)acetic acid
    • Z2106588633
    • (4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
    • MDL: MFCD03419598
    • Inchi: 1S/C6H7IN2O2/c1-4-5(7)2-9(8-4)3-6(10)11/h2H,3H2,1H3,(H,10,11)
    • InChI Key: KWALNBZCFRDIRG-UHFFFAOYSA-N
    • SMILES: IC1=CN(CC(=O)O)N=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B450960-10mg
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
6645-77-8
10mg
$ 50.00 2022-06-07
TRC
B450960-50mg
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
6645-77-8
50mg
$ 160.00 2022-06-07
TRC
B450960-100mg
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
6645-77-8
100mg
$ 250.00 2022-06-07
abcr
AB498338-250 mg
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8
250MG
€198.50 2022-03-01
abcr
AB498338-500 mg
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8
500MG
€264.80 2022-03-01
abcr
AB498338-1 g
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8
1g
€309.00 2022-03-01
abcr
AB498338-5 g
(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8
5g
€752.70 2022-03-01
Enamine
EN300-228376-0.05g
2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8 95%
0.05g
$162.0 2024-06-20
Enamine
EN300-228376-0.1g
2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8 95%
0.1g
$241.0 2024-06-20
Enamine
EN300-228376-0.25g
2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
6645-77-8 95%
0.25g
$347.0 2024-06-20
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